REACTION_CXSMILES
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[F:1][C:2]1[CH:3]=[CH:4][C:5]([N+:9]([O-:11])=[O:10])=[C:6]([OH:8])[CH:7]=1.C([O-])([O-])=O.[K+].[K+].Br[CH2:19][C:20]([O:22][CH3:23])=[O:21].O>C(C(C)=O)C>[F:1][C:2]1[CH:3]=[CH:4][C:5]([N+:9]([O-:11])=[O:10])=[C:6]([CH:7]=1)[O:8][CH2:19][C:20]([O:22][CH3:23])=[O:21] |f:1.2.3|
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Name
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Quantity
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100 g
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Type
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reactant
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Smiles
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FC=1C=CC(=C(C1)O)[N+](=O)[O-]
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Name
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Quantity
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105 g
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Type
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reactant
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Smiles
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C(=O)([O-])[O-].[K+].[K+]
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Name
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Quantity
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1000 mL
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Type
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solvent
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Smiles
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C(C)C(=O)C
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Name
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Quantity
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107 g
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Type
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reactant
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Smiles
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BrCC(=O)OC
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Name
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Quantity
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1 L
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Type
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reactant
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Smiles
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O
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Control Type
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AMBIENT
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Type
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CUSTOM
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Details
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stirred for an additional 18 hours
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Rate
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UNSPECIFIED
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RPM
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0
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Type
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TEMPERATURE
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Details
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The reaction mixture was refluxed for 6 hours
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Duration
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6 h
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Type
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CUSTOM
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Details
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the phases were separated
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Type
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EXTRACTION
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Details
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the aqueous phase was extracted with EtOAc (2×600 ml)
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Type
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DRY_WITH_MATERIAL
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Details
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The combined organics were then dried (Na2SO4)
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Type
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CONCENTRATION
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Details
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concentrated in vacuo
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Reaction Time |
18 h |
Name
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Type
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product
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Smiles
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FC=1C=CC(=C(OCC(=O)OC)C1)[N+](=O)[O-]
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Type | Value | Analysis |
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AMOUNT: MASS | 135 g | |
YIELD: PERCENTYIELD | 93% | |
YIELD: CALCULATEDPERCENTYIELD | 92% |
Source
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Open Reaction Database (ORD) |
Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |